Cas no 1343007-26-0 (2-Acetamido-2-(3-fluorophenyl)propanoic acid)

• Product Name: 2-Acetamido-2-(3-fluorophenyl)propanoic acid
• CAS No: 1343007-26-0
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• CID: 5765576
• PubChem ID: 63703977
• Update Time: 2025-10-30

2-Acetamido-2-(3-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS013014636
• 2-acetamido-2-(3-fluorophenyl)propanoic acid
• 1343007-26-0
• EN300-10412689
• 2-Acetamido-2-(3-fluorophenyl)propanoic acid

• Inchi： 1S/C11H12FNO3/c1-7(14)13-11(2,10(15)16)8-4-3-5-9(12)6-8/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： RTJGCXRETAMFOV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C(=O)O)(C)NC(C)=O

Computed Properties

• Exact Mass: 225.08012141g/mol
• Monoisotopic Mass: 225.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Acetamido-2-(3-fluorophenyl)propanoic acid

Introduction to 2-Acetamido-2-(3-fluorophenyl)propanoic acid (CAS No. 1343007-26-0)

2-Acetamido-2-(3-fluorophenyl)propanoic acid (CAS No. 1343007-26-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-Acetyl-α-methyl-3-fluorophenylalanine, is a derivative of amino acids and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-Acetamido-2-(3-fluorophenyl)propanoic acid consists of an acetamide group attached to a propanoic acid backbone, with a 3-fluorophenyl substituent. This specific arrangement of functional groups imparts the molecule with distinct chemical and biological properties, including enhanced solubility, stability, and bioavailability. These characteristics are crucial for optimizing the compound's performance in various biological systems.

Recent studies have highlighted the potential of 2-Acetamido-2-(3-fluorophenyl)propanoic acid in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively modulate certain neurotransmitter systems, particularly those involving glutamate and GABA. This modulation can have therapeutic effects on conditions such as epilepsy, anxiety disorders, and neurodegenerative diseases.

In addition to its neurological applications, 2-Acetamido-2-(3-fluorophenyl)propanoic acid has also been explored for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may be useful in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Acetamido-2-(3-fluorophenyl)propanoic acid has been extensively studied to understand its behavior in vivo. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for brain tissue. Its metabolic stability ensures a prolonged half-life, which is advantageous for sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Acetamido-2-(3-fluorophenyl)propanoic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthetic route for producing 2-Acetamido-2-(3-fluorophenyl)propanoic acid involves several well-established chemical reactions. The process typically starts with the formation of an α-methyl-3-fluorophenylalanine derivative, which is then acetylated to introduce the acetamide group. The resulting compound is purified through chromatographic techniques to ensure high purity and consistency in its final form.

In conclusion, 2-Acetamido-2-(3-fluorophenyl)propanoic acid (CAS No. 1343007-26-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for developing new therapeutic agents for neurological disorders, inflammatory diseases, and other conditions. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.